Cas no 898765-57-6 (8-(3,5-Dichlorophenyl)-8-oxooctanoic acid)

• Product Name: 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid
• CAS No: 898765-57-6
• MF: C₁₄H₁₆Cl₂O₃
• MW: 303.181042671204
• MDL: MFCD01320061
• CID: 879025
• PubChem ID: 24726909
• Update Time: 2025-10-23

8-(3,5-Dichlorophenyl)-8-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(3,5-DICHLOROPHENYL)-8-OXOOCTANOIC ACID
• 8-(3,5-DICHLOROPHENYL)-8-OXOOCTANOICACID
• DTXSID80645296
• AKOS016022470
• MFCD01320061
• 898765-57-6
• 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid

• MDL： MFCD01320061
• Inchi： 1S/C14H16Cl2O3/c15-11-7-10(8-12(16)9-11)13(17)5-3-1-2-4-6-14(18)19/h7-9H,1-6H2,(H,18,19)
• InChI Key： JSOARVXMDZLJTN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CCCCCCC(=O)O)=O)Cl

Computed Properties

• Exact Mass: 302.04800
• Monoisotopic Mass: 302.0476498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 4.60130

Additional information on 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid

Introduction to 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid (CAS No. 898765-57-6)

8-(3,5-Dichlorophenyl)-8-oxooctanoic acid, with the CAS number 898765-57-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a dichlorophenyl group and an octanoic acid moiety, making it a valuable candidate for the development of novel therapeutic agents.

The chemical formula of 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid is C₁₄H₁₂Cl₂O₃, and its molecular weight is approximately 293.14 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied, providing a solid foundation for its potential use in various applications.

In the realm of medicinal chemistry, 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid has shown promising activity in several biological assays. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound effectively inhibits the activity of fatty acid synthase (FAS), an enzyme crucial for lipid biosynthesis. This inhibition could have significant implications for the treatment of metabolic disorders such as obesity and type 2 diabetes.

Beyond its role as an enzyme inhibitor, 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases are a major health concern worldwide, and the development of new anti-inflammatory agents remains a critical area of research. A 2021 study published in the European Journal of Pharmacology demonstrated that this compound significantly reduces the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid have also been studied to assess its suitability for therapeutic use. Research conducted by a team at the University of California, San Francisco, found that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is rapidly absorbed into the bloodstream. Additionally, it has been shown to have low toxicity and minimal side effects in preclinical studies, making it a promising candidate for further clinical development.

In addition to its therapeutic potential, 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid has also been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a useful tool for understanding complex cellular processes. For example, researchers at Harvard University have used this compound to investigate the role of fatty acid metabolism in cancer cell proliferation. Their findings have provided new insights into the mechanisms underlying cancer progression and could lead to the development of novel therapeutic strategies.

The synthesis of 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid has been optimized to ensure high yield and purity. Various synthetic routes have been developed, including those involving Grignard reactions and esterification processes. These methods have been described in detail in several peer-reviewed journals and provide researchers with reliable protocols for producing this compound on both laboratory and industrial scales.

In conclusion, 8-(3,5-Dichlorophenyl)-8-oxooctanoic acid (CAS No. 898765-57-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents targeting metabolic disorders, inflammatory diseases, and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.